![molecular formula C22H18ClN3OS B285594 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide](/img/structure/B285594.png)
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide, also known as BZB-TCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its potential as a therapeutic agent for the treatment of cancer. Several studies have reported that this compound exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
Another area of interest is the potential use of this compound as a fluorescent probe for the detection of metal ions. Studies have shown that this compound exhibits strong fluorescence emission in the presence of certain metal ions, such as copper and zinc. This property makes this compound a promising candidate for the development of new fluorescent probes for metal ion detection.
Mechanism of Action
The exact mechanism of action of 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide is not fully understood, but several studies have proposed possible mechanisms based on its chemical structure and biological activity. One proposed mechanism is that this compound induces apoptosis in cancer cells by activating the caspase-dependent pathway. Another proposed mechanism is that this compound inhibits the activity of certain enzymes involved in cell proliferation, such as topoisomerase II.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects in various cell types. In cancer cells, this compound induces apoptosis and inhibits cell proliferation. In addition, this compound has been reported to exhibit anti-inflammatory and antioxidant activities in certain cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide in lab experiments is its potent biological activity and selectivity towards cancer cells. This property makes this compound a promising candidate for the development of new anti-cancer drugs. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide. One of the main directions is the optimization of the synthesis method to improve the yield and purity of this compound. Another direction is the further investigation of its mechanism of action and biological activity in different cell types. In addition, the development of new formulations and delivery systems for this compound could improve its solubility and bioavailability, which could enhance its therapeutic potential. Finally, the development of new fluorescent probes based on this compound could lead to the discovery of new metal ion detection methods.
Synthesis Methods
The synthesis of 2-[(1-benzyl-1H-benzimidazol-2-yl)thio]-N-(2-chlorophenyl)acetamide involves a series of chemical reactions that require specific reagents and conditions. The detailed synthesis method is beyond the scope of this paper, but it is worth mentioning that the synthesis of this compound has been successfully achieved by several researchers using different methods.
Properties
Molecular Formula |
C22H18ClN3OS |
---|---|
Molecular Weight |
407.9 g/mol |
IUPAC Name |
2-(1-benzylbenzimidazol-2-yl)sulfanyl-N-(2-chlorophenyl)acetamide |
InChI |
InChI=1S/C22H18ClN3OS/c23-17-10-4-5-11-18(17)24-21(27)15-28-22-25-19-12-6-7-13-20(19)26(22)14-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,24,27) |
InChI Key |
JDVCNPHLMDRSEI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC=C4Cl |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC=C4Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.